Cas no 60148-45-0 (3-Isoxazolemethanamine,5-ethyl-N,N-dimethyl-(9CI))

• Product Name: 3-Isoxazolemethanamine,5-ethyl-N,N-dimethyl-(9CI)
• CAS No: 60148-45-0
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 951309
• PubChem ID: 12278244
• Update Time: 2025-04-19

3-Isoxazolemethanamine,5-ethyl-N,N-dimethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolemethanamine,5-ethyl-N,N-dimethyl-(9CI)
• (5-ethyl-isoxazol-3-ylmethyl)-dimethyl-amine
• (S)-(-)-3-Dimethylaminopyrroli
• (S)-(-)-3-Dimethylaminopyrrolidine dihydrochloride
• (S)-3-Dimethylaminopyrrolidine2HCl
• 3-(dimethylamino)pyrrolidine dihydrochloride
• 3-(Dimethylaminomethyl)-5-ethyl-isoxazole
• 3-(N,N-dimethylamino)pyrrolidine dihydrochloride
• 3-Dimethylaminopyrrolidine Dihydrochloride
• ACMC-209xhd
• CTK6I0001
• N,N-
• N,N-dimethylpyrrolidin-3-amine dihydrochloride
• SureCN8178088
• DB-324587
• 3-ISOXAZOLEMETHANAMINE, 5-ETHYL-N,N-DIMETHYL-
• 1-(5-Ethylisoxazol-3-yl)-N,N-dimethylmethanamine
• DTXSID001260837
• 5-Ethyl-N,N-dimethyl-3-isoxazolemethanamine
• 60148-45-0

• Inchi： 1S/C8H14N2O/c1-4-8-5-7(9-11-8)6-10(2)3/h5H,4,6H2,1-3H3
• InChI Key： MZCCKIGUDLNITA-UHFFFAOYSA-N
• SMILES： O1C(CC)=CC(CN(C)C)=N1

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.3Ų